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Compound of Interest

Compound Name: Hpk1-IN-17

Cat. No.: B15144191

For researchers and scientists in the field of drug development, the proper handling and
disposal of investigational compounds like Hpk1-IN-17 is a critical component of laboratory
safety and environmental responsibility. Given the potent biological activity of Hpk1-IN-17 as a
selective kinase inhibitor, a cautious and systematic approach to its disposal is paramount. This
guide provides essential information and step-by-step procedures for the safe disposal of
Hpk1-IN-17, ensuring compliance with standard laboratory safety protocols.

Understanding Hpk1-IN-17: Key Data

While a comprehensive Safety Data Sheet (SDS) for Hpk1-IN-17 is not publicly available, its
identity as a potent small molecule inhibitor warrants its treatment as a potentially hazardous
chemical. The following table summarizes its known properties.
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Property Value

Chemical Name Hpk1-IN-17
CAS Number 2403600-07-5[1]
Molecular Formula C26H28N60[2]
Molecular Weight 440.54 g/mol [2]
Physical Form Solid[2]

Potent and selective inhibitor of Hematopoietic
Biological Activity Progenitor Kinase 1 (HPK1), a member of the
MAP4K family.[1]

Research Areas Cancer, Inflammation, Immunology[1]

Experimental Protocols: A Note on Safe Handling

Detailed experimental protocols involving Hpk1-IN-17 are proprietary to the developing
institutions. However, general safe handling procedures for potent small molecule inhibitors
should be strictly followed. This includes the use of personal protective equipment (PPE) such
as gloves, lab coats, and safety glasses, and working in a well-ventilated area, preferably a
chemical fume hood, to avoid inhalation of the solid compound.

Step-by-Step Disposal Procedures for Hpk1-IN-17

The disposal of Hpk1-IN-17 should be managed through a licensed hazardous waste disposal
service. Under no circumstances should it be disposed of down the drain or in regular trash[3]

[4].
1. Waste ldentification and Segregation:

» Solid Waste: Collect any solid Hpk1-IN-17, including unused neat compound and
contaminated items (e.g., weighing paper, gloves, pipette tips), in a dedicated, clearly
labeled hazardous waste container. The container should be compatible with the chemical
and properly sealed to prevent leakage[5][6].
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e Liquid Waste: Solutions containing Hpk1-IN-17 should be collected in a separate, leak-proof
hazardous waste container. Do not mix with other incompatible waste streams[5]. For
instance, halogenated and non-halogenated solvent waste should generally be kept
separate.

2. Labeling:

» All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "Hpk1-IN-17," and the approximate concentration and quantity. Your
institution's specific labeling requirements should be followed.

3. Storage:

» Store the hazardous waste containers in a designated and secure satellite accumulation
area within the laboratory[3][5]. This area should be away from general lab traffic and drains.

4. Scheduling Waste Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste. Follow their specific procedures for waste collection.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Hpk1-
IN-17 waste.
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Disposal workflow for Hpk1-IN-17 waste.

Signaling Pathway Context

Hpk1-IN-17 is an inhibitor of HPK1, which is a negative regulator of T-cell receptor signaling.
By inhibiting HPK1, this compound can enhance T-cell activation, a key mechanism in immuno-
oncology research. The diagram below provides a simplified representation of this signaling
pathway.
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Simplified HPK1 signaling pathway.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of
Hpk1-IN-17, contributing to a secure laboratory environment and the protection of our
ecosystem. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Disposal of Hpk1-IN-17: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144191#hpk1-in-17-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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